Cas no 935684-32-5 (N-(5-Fluoro-2-iodophenyl)benzenesulfonamide)

• Product Name: N-(5-Fluoro-2-iodophenyl)benzenesulfonamide
• CAS No: 935684-32-5
• MF: C₁₂H₉FINO₂S
• MW: 377.1732
• CID: 4671376
• PubChem ID: 16124793
• Update Time: 2025-10-23

N-(5-Fluoro-2-iodophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-2-iodophenyl)benzenesulfonamide
• AX8278648
• SB83742
• AKOS027393622
• DS-18753
• 935684-32-5
• O11993

• MDL： MFCD29038840
• Inchi： 1S/C12H9FINO2S/c13-9-6-7-11(14)12(8-9)15-18(16,17)10-4-2-1-3-5-10/h1-8,15H
• InChI Key： UWLCAMSHFCATMG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NS(C1C=CC=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 376.93828g/mol
• Monoisotopic Mass: 376.93828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 423.4±55.0 °C at 760 mmHg
• Flash Point: 209.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(5-Fluoro-2-iodophenyl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-Fluoro-2-iodophenyl)benzenesulfonamide

Comprehensive Overview of N-(5-Fluoro-2-iodophenyl)benzenesulfonamide (CAS No. 935684-32-5)

N-(5-Fluoro-2-iodophenyl)benzenesulfonamide (CAS No. 935684-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a fluoro and iodo substitution on the phenyl ring, which enhances its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of targeted therapies.

The compound's benzenesulfonamide moiety is a critical functional group, often associated with bioactive molecules. This structural feature is commonly found in inhibitors of enzymes like carbonic anhydrase, making N-(5-Fluoro-2-iodophenyl)benzenesulfonamide a candidate for studying enzyme modulation. Its iodo substituent also opens doors for radiolabeling applications, a hot topic in diagnostic imaging and theranostics.

In recent years, the demand for fluorinated and iodinated compounds has surged due to their stability and versatility in synthetic chemistry. N-(5-Fluoro-2-iodophenyl)benzenesulfonamide aligns with this trend, offering researchers a building block for designing novel molecules. Its CAS No. 935684-32-5 serves as a unique identifier, ensuring precise tracking in global chemical databases.

One of the most searched questions in the field is: "What are the applications of sulfonamide derivatives in medicine?" This compound provides a partial answer, as sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The inclusion of fluoro and iodo groups further expands its potential, making it a subject of interest for researchers investigating halogen-bonding interactions in drug design.

From an SEO perspective, keywords like "sulfonamide synthesis," "fluoro-iodo phenyl compounds," and "CAS 935684-32-5 applications" are highly relevant. These terms reflect user intent, as scientists and industry professionals seek detailed information on such niche chemicals. The compound's role in high-throughput screening and medicinal chemistry also aligns with trending topics in AI-driven drug discovery.

Another area of interest is the compound's potential in material science. The benzenesulfonamide group can contribute to the development of advanced polymers or coatings with specific properties. This multidisciplinary appeal makes N-(5-Fluoro-2-iodophenyl)benzenesulfonamide a versatile tool for both academic and industrial research.

In conclusion, N-(5-Fluoro-2-iodophenyl)benzenesulfonamide (CAS No. 935684-32-5) is a compound of significant scientific value. Its structural features and potential applications make it a focal point in modern chemistry and pharmacology. As research progresses, this molecule may unlock new possibilities in drug development, diagnostics, and beyond.